Cas no 54559-45-4 ((4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid)

• Product Name: (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid
• CAS No: 54559-45-4
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• MDL: MFCD01571879
• CID: 375145
• PubChem ID: 699546
• Update Time: 2025-05-19

(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]-
• (4,5-DIPHENYL-4H-[1,2,4]TRIAZOL-3-YLSULFANYL)-ACETIC ACID
• [(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• [(4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• CHEMBL39808
• Cambridge id 6912956
• LS-09695
• MFCD01571879
• Z55118856
• 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• CS-0307807
• HMS1686I04
• 54559-45-4
• AKOS000667471
• 2-((4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• (4,5-DIPHENYL-4H-[1,2,4]TRIAZOL-3-YLSULFANYL)-ACETICACID
• 3-carboxymethylmercapto-4,5-diphenyl-1,2,4-triazole
• (4,5-diphenyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 2-[(diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• EN300-07867
• 2-((4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid

• MDL： MFCD01571879
• Inchi： 1S/C16H13N3O2S/c20-14(21)11-22-16-18-17-15(12-7-3-1-4-8-12)19(16)13-9-5-2-6-10-13/h1-10H,11H2,(H,20,21)
• InChI Key： AVUOMUDSGDOION-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.07299
• Monoisotopic Mass: 311.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 569.8°C at 760 mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.678
• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid

Compound CAS No 54559-45-4: (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic Acid

The compound CAS No 54559-45-4, also known as (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural properties and potential uses in various fields. Recent studies have highlighted its role in the development of advanced materials and its potential as a precursor for synthesizing bioactive compounds.

Chemical Structure and Properties

The molecular structure of (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid is characterized by a triazole ring substituted with two phenyl groups and a thioacetic acid moiety. The triazole ring is a heterocyclic aromatic compound with three nitrogen atoms, which contributes to its stability and reactivity. The presence of phenyl groups enhances the molecule's aromaticity and electronic properties, making it suitable for various chemical reactions. The thioacetic acid group introduces sulfur into the molecule, which can participate in thiol-based reactions or serve as a functional group for further modification.

Applications in Pharmaceutical Research

Recent research has focused on the potential of CAS No 54559-45-4 in drug discovery. The compound's triazole ring is known for its ability to form hydrogen bonds, which is a critical property for drug molecules interacting with biological targets. Studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, making them candidates for therapeutic agents. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed its potential in treating chronic diseases such as neurodegenerative disorders.

Role in Material Science

Beyond pharmaceuticals, (4,5-Diphenyl-4H-1,2,4-triazol-3-yl)thioacetic acid has found applications in material science. Its sulfur-containing group enables it to act as a building block for creating advanced materials such as polymers and coordination compounds. Recent advancements have explored its use in synthesizing metallopolymers with enhanced mechanical and thermal properties. These materials hold promise for applications in electronics and aerospace industries.

Synthesis and Optimization

The synthesis of CAS No 54559-45-4 involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthesis pathways to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These optimizations are crucial for scaling up production to meet industrial demands.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of (4,5-Diphenyl-4H-1,2,4-triazol-3-yli)thioacetic acid is essential. Recent studies have evaluated its biodegradability and toxicity profiles. Results indicate that under specific conditions, the compound can undergo biodegradation without posing significant risks to aquatic ecosystems. However, further research is needed to fully assess its long-term environmental effects.

Future Prospects

The future of CAS No 54559-459678678678678678678678678678678678678678678678678678678678678678678678No 5* lies in its versatility across multiple disciplines. Ongoing research aims to explore new synthetic routes and identify novel applications in fields such as nanotechnology and green chemistry. Collaborative efforts between academia and industry are expected to drive innovation and expand the utility of this compound further.

In conclusion, (4,5-Diphenyl=1=2=1=2=1=2=1=2=1=2=1=2=1=2=1=2=1=2) remains a pivotal molecule with immense potential across various sectors. Its unique chemical properties coupled with ongoing advancements in synthesis techniques ensure that it will continue to play a significant role in both scientific research and industrial applications.